Cas no 764661-24-7 (4-(Methylnitrosamino)-1-(3-pyridyl-d4)-1-butanone-d4)

• Product Name: 4-(Methylnitrosamino)-1-(3-pyridyl-d4)-1-butanone-d4
• CAS No: 764661-24-7
• MF: C₁₀H₁₃N₃O₂
• MW: 211.25376868248
• MDL: MFCD01861565
• CID: 550493
• PubChem ID: 12147167
• Update Time: 2025-10-28

4-(Methylnitrosamino)-1-(3-pyridyl-d4)-1-butanone-d4 Chemical and Physical Properties

Names and Identifiers

• 1-Butanone,4-(methylnitrosoamino)-1-(3-pyridinyl-2,4,5,6-d4)-
• (D3-NNK)
• 4-(Methylnitrosamino)-1-(3-pyridyl-d4)-1-butanone
• 4-(N-Methyl-N-nitrosamino)-1-(3-pyridyl)-1-butanone-d4
• 4-(methylnitrosamino)-1-(2,4,5,6-tetradeuterio-pyrid-3-yl)-1-butanone
• 4-(Methylnitrosamino)-1-(3-pyridyl-d4)-1-butanone (0.1 mg
• 4-(Methylnitrosamino)-1-(3-pyridyl-d4)-1-butanone (1.0 mg
• 4-(N-Methyl-N-nitrosamino)-1-(3-pyridyl)-1-butanone-d41000µg
• 4-(N-Methyl-N-nitrosamino)-1-(3-pyridyl-d4)-1-butanone
• 4-methylnitrosamino-1-(3-[2,4,5,6-d4]pyridyl)-1-butanone
• NNK-d4
• AKOS030242951
• CS-0104063
• HY-126477S
• 4-(Methylnitrosamino)-1-(3-pyridyl-d4)-1-butanone-d4
• 4-(Methylnitrosamino)-1-(3-pyridyl-d4)-1-butanone (0.1 mg/mL in Methanol)
• (R,S)-N-Nitroso Anabasine-d4 (0.1 mg/mL in Methanol)
• 4-(Methylnitrosamino)-1-(3-pyridyl-d4)-1-butanone (1.0 mg/mL in Acetonitrile)
• N-Methyl-N-(4-oxo-4-(pyridin-3-yl-d4)butyl)nitrous amide
• 4-[METHYL(NITROSO)AMINO]-1-[(2,4,5,6-(2)H?)PYRIDIN-3-YL]BUTAN-1-ONE
• DTXSID50478553
• AS-68313
• N-methyl-N-[4-oxo-4-(2,4,5,6-tetradeuteriopyridin-3-yl)butyl]nitrous amide
• D98967
• 764661-24-7
• 4-(N-methyl-N-nitrosoamino)-1-(3-pyridyl-d4)-1-butanone
• 1-Butanone, 4-(methylnitrosoamino)-1-(3-pyridinyl-2,4,5,6-d4)-; N-Nitrosonornicotine-ketone D4 (pyridyl D4); 4-(Methylnitrosamino)-1-(3-pyridyl-d4)-1-butanone
• DB-305153

• MDL： MFCD01861565
• Inchi： 1S/C10H13N3O2/c1-13(12-15)7-3-5-10(14)9-4-2-6-11-8-9/h2,4,6,8H,3,5,7H2,1H3/i2D,4D,6D,8D
• InChI Key： FLAQQSHRLBFIEZ-MNYIHESISA-N
• SMILES： O=C(C1C([2H])=NC([2H])=C([2H])C=1[2H])CCCN(C)N=O

Computed Properties

• Exact Mass: 211.12600
• Monoisotopic Mass: 211.125883650g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.8
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Density: 1.18
• Melting Point: 60-62°C
• Boiling Point: 423.908°C at 760 mmHg
• Flash Point: 210.172°C
• Refractive Index: 1.557
• PSA: 62.63000
• LogP: 1.65770

4-(Methylnitrosamino)-1-(3-pyridyl-d4)-1-butanone-d4 Security Information

• Hazardous Material transportation number：UN2811 6.1/PG 3
• Hazard Category Code： 11-20/21/22-41-38
• Safety Instruction： 15-36/37/39-46-27/28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-(Methylnitrosamino)-1-(3-pyridyl-d4)-1-butanone-d4

Research Brief on 4-(Methylnitrosamino)-1-(3-pyridyl-d4)-1-butanone-d4 (CAS: 764661-24-7)

The deuterated compound 4-(Methylnitrosamino)-1-(3-pyridyl-d4)-1-butanone-d4 (CAS: 764661-24-7), a stable isotope-labeled analog of the tobacco-specific nitrosamine 4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanone (NNK), has emerged as a critical reference standard in contemporary chemical and biomedical research. Recent studies highlight its pivotal role in advancing analytical methodologies for quantifying NNK exposure and investigating its metabolic pathways with unprecedented precision.

Recent methodological breakthroughs published in Analytical Chemistry (2023) demonstrate the compound's utility in ultra-sensitive LC-MS/MS assays, achieving detection limits of 0.02 pg/mL in biological matrices. The deuterium labeling at both the pyridine ring (d4) and butanone chain (d4) provides essential internal standards that compensate for matrix effects and ionization variability, significantly improving the accuracy of NNK biomonitoring studies in tobacco research.

Metabolomic investigations utilizing this compound have revealed novel insights into NNK's activation pathways. A 2024 Chemical Research in Toxicology study employing 4-(Methylnitrosamino)-1-(3-pyridyl-d4)-1-butanone-d4 as a tracer identified three previously unknown human cytochrome P450-mediated oxidation products through high-resolution mass spectrometry. These findings are reshaping our understanding of NNK's carcinogenic potential and interindividual metabolic variability.

The compound's stability characteristics have been systematically evaluated in recent pharmaceutical stability studies. Data presented at the 2023 International Isotope Symposium confirmed excellent chemical stability (≥98% purity after 24 months at -20°C) and isotopic integrity (≤0.5% deuterium loss under accelerated storage conditions), establishing it as a robust long-term reference material for regulatory-compliant analyses.

Emerging applications in pharmacokinetic modeling leverage the unique properties of this deuterated standard. Researchers at the National Cancer Institute have developed a novel physiologically based pharmacokinetic (PBPK) model incorporating data generated with 4-(Methylnitrosamino)-1-(3-pyridyl-d4)-1-butanone-d4, enabling more accurate predictions of NNK tissue distribution and clearance patterns in diverse populations.

Current challenges in the field include optimizing synthesis protocols to meet growing demand while maintaining the stringent isotopic purity requirements (typically >98% d4 incorporation) needed for advanced mass spectrometry applications. Recent patent filings (WO2023124567) describe improved synthetic routes that may address these production bottlenecks.

The compound's role continues to expand beyond traditional tobacco research, with recent applications in environmental monitoring of thirdhand smoke contamination and in vitro toxicology models assessing next-generation tobacco product risks. This diversification of applications underscores the compound's enduring value as a research tool in chemical and biomedical sciences.